Cas no 1781636-40-5 (2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1781636-40-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD29906843
• CID: 4613678
• PubChem ID: 84103197
• Update Time: 2025-10-31

2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
• Z2469998610
• 2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
• 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

• MDL： MFCD29906843
• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)7-6(8(15)16)14-4-2-1-3-5(14)13-7/h1-4H2,(H,15,16)
• InChI Key： GFBVWFUOBGFUMD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N2C(CCCC2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

Introduction to 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid (CAS No. 1781636-40-5)

2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid, identified by its CAS number 1781636-40-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The presence of both trifluoromethyl and carboxylic acid functional groups in its molecular framework imparts unique physicochemical properties, making it a promising candidate for the development of novel therapeutic agents. This compound belongs to the imidazopyridine class of scaffolds, which are well-documented for their broad spectrum of biological activities.

The imidazo1,2-apyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This particular arrangement has been extensively studied for its potential to interact with various biological targets, including enzymes and receptors. The trifluoromethyl group, a common pharmacophore in drug design, enhances the lipophilicity and metabolic stability of molecules while also influencing their binding affinity to biological targets. The carboxylic acid moiety provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. The structural features of 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid make it an attractive scaffold for designing inhibitors that can modulate these pathways effectively. For instance, studies have demonstrated that imidazopyridines can serve as potent inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses and hematopoiesis.

One of the most compelling aspects of this compound is its potential to act as a dual inhibitor. By incorporating both the trifluoromethyl group and the carboxylic acid functionality, researchers can fine-tune the molecule to achieve selectivity against specific targets while minimizing off-target effects. This approach is particularly valuable in drug development, where selectivity is often a critical factor in determining the safety and efficacy of a therapeutic agent.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their biological activity. Virtual screening techniques have been employed to identify derivatives of 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid that exhibit enhanced potency against target enzymes. These computational methods have accelerated the discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted imidazole and pyridine precursors, followed by functional group transformations such as halogenation and carboxylation. The introduction of the trifluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods.

In addition to its applications in oncology and immunology, 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid has shown promise in addressing other therapeutic areas. For example, derivatives of this scaffold have been investigated for their potential as antiviral agents due to their ability to interfere with viral replication cycles. Furthermore, their structural motif has been explored in the development of compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are focusing on optimizing its solubility, bioavailability, and metabolic stability to enhance its clinical utility. Techniques such as prodrug design and co-crystallization with cyclodextrins have been employed to improve solubility issues associated with heterocyclic compounds like this one.

Regulatory considerations also play a significant role in the development of novel pharmaceuticals derived from 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible and scalable for industrial production. Additionally， preclinical studies must be conducted to evaluate toxicity profiles and pharmacokinetic parameters before human trials can commence.

The future direction of research on this compound is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure， scientists aim to uncover new biological activities or enhance existing ones. Advances in synthetic methodologies will also contribute to more efficient production processes， reducing costs without compromising quality.

In conclusion， 2-(trifluoromethyl)-5H，6H，7H，8H-imidazo1，2-apyridine-3-carboxylic acid (CAS No．1781636—40—5) represents a structurally intriguing heterocyclic compound with significant potential across multiple therapeutic domains． Its unique combination of functional groups makes it an ideal candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs． As research continues to uncover new applications for this scaffold， it is poised to play an increasingly important role in modern medicine．